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An in-depth guide for researchers and drug development professionals on the performance of
the ionophore anticoccidial, Lasalocid, against various field isolates of Eimeria, with
comparative data against other anticoccidial agents.

Lasalocid, a divalent polyether ionophore antibiotic derived from Streptomyces lasaliensis, has
been a significant tool in the control of coccidiosis in poultry and other livestock. Its mode of
action involves disrupting the ion balance across the cell membrane of the Eimeria parasite,
leading to osmotic lysis. This guide provides a comprehensive comparison of Lasalocid's
efficacy against different field isolates of Eimeria, supported by experimental data and detailed
methodologies.

Comparative Efficacy of Lasalocid

The effectiveness of Lasalocid can vary depending on the species of Eimeria and the
geographical origin of the isolate, which can influence the development of resistance. Several
studies have evaluated Lasalocid's performance, often in comparison to other commonly used
anticoccidials.

A study evaluating 134 Eimeria field isolates from Europe, the Middle East, and Africa between
2000 and 2012 found that Lasalocid provided a good combination of efficacy and consistency.
[1] Notably, strains of Eimeria maxima were found to be most sensitive to Lasalocid, which
reduced lesion scores by nearly 46%.[1] In terms of weight gain improvement, Lasalocid was
the only ionophore that resulted in more than a 50% improvement.[1]
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In contrast, some studies have shown reduced sensitivity of certain Eimeria isolates to
Lasalocid. For instance, a study on Dutch broiler farms identified reduced sensitivity to
Lasalocid in 2 out of 7 Eimeria acervulina isolates in 2001.[2] Another study found that while
Lasalocid was more effective than other ionophores, most isolates were still classified as
resistant to the drug.[3]

Comparisons with other ionophores like monensin and narasin have shown that Lasalocid can
be effective against strains that are refractory to these other drugs.[4][5] However, the reverse
has also been observed, where Lasalocid failed to control a strain that was readily controlled
by monensin and narasin.[4][5] This highlights the importance of anticoccidial sensitivity testing
for specific field isolates.

The following tables summarize the quantitative data from various studies, comparing the
efficacy of Lasalocid with other anticoccidial drugs against different Eimeria species.

Table 1: Comparative Efficacy of Lasalocid and Other Anticoccidials Against Eimeria Field
Isolates in Broilers
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Table 2: Sensitivity of Dutch Eimeria Field Isolates to Various Anticoccidials (2001)

E. acervulina E. maxima
. L (n=7) - (n=1) - E. tenella (n=4)
Anticoccidial o Reference
Reduced Reduced - Sensitivity
Sensitivity Sensitivity
Lasalocid 217 Sensitive Not specified 2]
Monensin 3/7 Resistant Not specified [2]
Narasin 1/7 Resistant Sensitive [2]
Salinomycin 1/7 Not specified Sensitive (4/7) [2]
) ) » - Reduced
Nicarbazin Not specified Not specified o [2]
sensitivity
Meticlorpindol/m n N N
Not specified Sensitive Sensitive (7/7) [2]

ethylbenzoquate

Experimental Protocols

The evaluation of anticoccidial drug efficacy is typically conducted through in vivo studies using

broiler chickens in battery cages. The following is a generalized experimental protocol based

on common methodologies found in the literature.[2][6][7]

General Anticoccidial Sensitivity Test (AST) Protocol

1. Animal Model and Housing:

o Animals: Day-old broiler chicks (e.g., Ross 308) are used.[8] They are raised in a coccidia-

free environment until the start of the experiment.
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Housing: Birds are housed in battery cages with wire floors to prevent reinfection from feces.
Feed and water are provided ad libitum.

. Eimeria Isolates and Inoculation:

Isolates: Field isolates of Eimeria are collected from poultry farms. The species are identified
and propagated in coccidia-free chickens.

Inoculum Preparation: Oocysts are sporulated and quantified. The infective dose is
determined in a pre-test to cause significant lesions and weight gain reduction without high
mortality.[6]

Inoculation: At a specified age (e.g., 14 days), each bird in the challenged groups is orally
inoculated with a defined number of sporulated oocysts.

. Treatment Groups:
A typical experiment includes the following groups (with multiple replicates per group):
o T1: Non-challenged, non-medicated control.
o T2: Challenged, non-medicated control.

o T3-Tx: Challenged and treated with different anticoccidial drugs at their recommended
dosages.[6]

. Medication:

Medicated feed is provided to the respective treatment groups starting one day before
inoculation and continuing for a specified period (e.g., 7 days post-inoculation).[1]

. Data Collection and Efficacy Parameters:
Body Weight Gain: Birds are weighed at the beginning and end of the experimental period.

Feed Conversion Ratio (FCR): Feed intake and weight gain are recorded to calculate FCR.
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e Lesion Scoring: At a specific time point post-inoculation (e.g., 6 days), a subset of birds from
each group is euthanized, and the intestines are examined for coccidial lesions. Lesions are
scored on a scale of 0 to 4.

e Oocyst Counts: Fecal samples are collected, and the number of oocysts per gram (OPG) is
determined.

o Mortality: Daily mortality is recorded.
6. Statistical Analysis:

o Data are analyzed using appropriate statistical methods (e.g., ANOVA) to determine
significant differences between treatment groups.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow of an anticoccidial sensitivity test.
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Caption: Experimental workflow for an anticoccidial sensitivity test.
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Conclusion

Lasalocid remains an effective anticoccidial agent against various field isolates of Eimeria.
However, its efficacy is not universal, and instances of reduced sensitivity and resistance have
been reported.[2][9] Comparative studies demonstrate that Lasalocid has a different spectrum
of activity compared to other ionophores like monensin and narasin, making it a valuable tool in
rotation programs to manage resistance.[4][5] The choice of an anticoccidial program should be
guided by regular anticoccidial sensitivity testing of field isolates to ensure the most effective
control of coccidiosis. The development of resistance to any anticoccidial is a continuous
threat, necessitating the judicious use of these drugs and the exploration of alternative control
strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lasalocid's Efficacy Against Field Isolates of Eimeria: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674519#lasalocid-efficacy-against-different-field-
isolates-of-eimeria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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